1-(2-fluorobenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15FN4O2/c21-16-8-2-1-6-14(16)12-24-17-9-5-11-23-18(17)19(26)25(20(24)27)13-15-7-3-4-10-22-15/h1-11H,12-13H2
• InChI Key: PNCPPIOVCYVELA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3)F
• Molecular Formula: C20H15FN4O2
• Molecular Weight: 362.4 g/mol
• CAS No.: 941907-96-6

Description

1-(2-fluorobenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C20H15FN4O2 and its molecular weight is 362.364. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Research has explored the synthesis of various pyrido[1,2-a]pyrimidine-2,4(3H)-dione derivatives, including compounds with similar structural features to 1-(2-fluorobenzyl)-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione. These compounds have been characterized by various techniques, including IR, 1H-NMR, 13C-NMR, and elemental analysis, providing insight into their chemical structures (Rauf et al., 2010).

Biological Activities

• Compounds with structural similarities to this compound have been tested for various biological activities. For instance, some derivatives have shown promising herbicidal activities against certain plants like Brassica napus (Yang Huazheng, 2013).
• Additionally, these compounds have been investigated for their urease inhibition activity, with some derivatives exhibiting significant activity (Rauf et al., 2010).

Pharmaceutical Applications

• Research into similar pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione derivatives has focused on their potential pharmaceutical applications. For example, their use as non-peptide antagonists for receptors, like the human luteinizing hormone-releasing hormone (LHRH) receptor, has been explored, indicating potential therapeutic applications in sex-hormone-dependent diseases (Sasaki et al., 2003).

Photophysical Properties and Applications

• The synthesis of pyrimidine-phthalimide derivatives and their photophysical properties, including fluorescence emission and solvatochromism, have been studied. These findings highlight the potential of these compounds in developing colorimetric pH sensors and logic gates for specific applications (Yan et al., 2017).